Cas no 29182-97-6 (2-Bromo-N-methyl-N-phenylacetamide)

• Product Name: 2-Bromo-N-methyl-N-phenylacetamide
• CAS No: 29182-97-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD01671340
• CID: 53441
• PubChem ID: 329775619
• Update Time: 2025-05-19

2-Bromo-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-methyl-N-phenylacetamide
• (Bromoacetyl)methylaminobenzene
• 2-Bromo-N-methylacetanilide
• 2-bromo-N-methyl-N-phenylacetamide(SALTDATA: FREE)
• AC1L1ROF
• ACETANILIDE, 2-BROMO-N-METHYL-
• ARONIS012206
• BRN 2091429
• N-bromoacetyl-N-methyl-aniline
• N-Fenyl-N-methylamid kyseliny bromoctove [Czech]
• N-methyl-2-bromoacetanilide
• N-methyl-N-phenyl-2-bromoacetamide
• SureCN2189058
• AKOS000319659
• LS-11464
• N-Fenyl-N-methylamid kyseliny bromoctove
• DTXSID80183441
• 2-Bromo-N-methyl-N-phenylacetamide, AldrichCPR
• 29182-97-6
• F3310-0578
• FT-0677565
• MFCD01671340
• A876512
• 3-12-00-00466 (Beilstein Handbook Reference)
• Acetamide, 2-bromo-N-methyl-N-phenyl-
• 2-Bromo-N-methyl-N-phenyl-acetamide
• SCHEMBL2189058
• BB 0258565
• YLDILLQKQASWBA-UHFFFAOYSA-N
• E85483
• CS-0314978
• DA-18581
• ALBB-031585
• STL066906

• MDL： MFCD01671340
• Inchi： 1S/C9H10BrNO/c1-11(9(12)7-10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： YLDILLQKQASWBA-UHFFFAOYSA-N
• SMILES： BrCC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

2-Bromo-N-methyl-N-phenylacetamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：AD9650000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-methyl-N-phenylacetamide

2-Bromo-N-methyl-N-phenylacetamide (CAS No. 29182-97-6)

2-Bromo-N-methyl-N-phenylacetamide, a compound with the CAS registry number 29182-97-6, is an organic chemical that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a methyl group and a phenyl group, making it a versatile building block for synthesizing complex molecules. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and as an intermediate in organic synthesis.

The synthesis of 2-Bromo-N-methyl-N-phenylacetamide involves several key steps, including the bromination of acetamide derivatives. Researchers have optimized these processes to achieve higher yields and better purity, which are critical for its use in advanced applications. The compound's stability under various reaction conditions has been extensively studied, revealing its suitability for use in both thermal and photochemical reactions. Its ability to act as a precursor in the formation of biologically active compounds has made it a valuable asset in medicinal chemistry.

In the realm of drug discovery, 2-Bromo-N-methyl-N-phenylacetamide has been utilized as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its role in the development of potential anticancer agents. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic properties. These findings underscore its importance as a versatile starting material for developing novel therapeutic agents.

Moreover, 2-Bromo-N-methyl-N-phenylacetamide has found applications in polymer chemistry, particularly in the synthesis of functional polymers. Its bromine atom serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored properties such as improved mechanical strength or thermal stability. Recent advancements in controlled radical polymerization techniques have further expanded its utility in this field.

The environmental impact of 2-Bromo-N-methyl-N-phenylacetamide has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for minimizing its environmental impact.

In conclusion, 2-Bromo-N-methyl-N-phenylacetamide (CAS No. 29182-97-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its role as an intermediate in organic synthesis, drug discovery, and polymer chemistry highlights its significance in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to remain a key player in the development of innovative materials and therapies.